1-Chloro-4-nitro-2-propoxybenzene
Cat. No. B1610780
M. Wt: 215.63 g/mol
InChI Key: KPMHBSITSXZPAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:16](=[O:17])([O-:18])[O-:19].[CH2:12]([CH2:13][CH3:14])[I:15].[CH3:22][C:23](=[O:24])[CH3:25].[Cl:1][c:2]1[c:3]([OH:11])[cH:4][c:5]([N+:8](=[O:9])[O-:10])[cH:6][cH:7]1.[K+:20].[K+:21]>>[Cl:1][c:2]1[c:3]([O:11][CH2:12][CH2:13][CH3:14])[cH:4][c:5]([N+:8](=[O:9])[O-:10])[cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
O=C([O-])[O-]
|
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CCCI
|
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CC(C)=O
|
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
O=[N+]([O-])c1ccc(Cl)c(O)c1
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
[K+]
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
|
Outcomes
Product
|
Name
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|
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Type
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product
|
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Smiles
|
CCCOc1cc([N+](=O)[O-])ccc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
